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Compound of Interest

Compound Name: Chitotriose trihydrochloride

Cat. No.: B12420981

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chitotriose trihydrochloride, a well-defined chitosan trimer, is a functional oligosaccharide
derived from chitin. Comprising three -(1 - 4)-linked D-glucosamine units and presented as a
hydrochloride salt, this compound is gaining significant attention in biomedical and
pharmaceutical research. Its water solubility and defined structure make it a valuable tool for
investigating the biological activities of chitooligosaccharides, which include
immunomodulatory, antifungal, and prebiotic effects. This technical guide provides a
comprehensive overview of the chemical and physical properties of Chitotriose
trihydrochloride, detailed experimental protocols for its analysis, and a review of its role in key
biological pathways.

Core Chemical and Physical Properties

Chitotriose trihydrochloride is a white to off-white crystalline powder. Its defined chemical
structure allows for precise quantitative analysis and consistent biological activity studies.

Table 1: Physicochemical Properties of Chitotriose Trihydrochloride
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Property Value References
Molecular Formula C1sH35N3013-3HCI [1112][3]
Molecular Weight 610.86 g/mol [11[2][3]

White to almost white powder
Appearance ) ) [11[3]
or crystalline solid

Melting Point 255 °C [1]
_ _ [a]?°/D = +26.0 to +31.0° (c=1
Optical Rotation ] [1]
in H20)
Solubility Soluble in water. [415]

Store at -20°C or 2-8°C, under
Storage Conditions inert gas, protected from [1]

moisture.

Experimental Protocols

Accurate characterization and quantification of Chitotriose trihydrochloride are crucial for
research and development. Below are detailed methodologies for its analysis.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

While a specific validated method for Chitotriose trihydrochloride is not publicly available, a
general method for the analysis of related N-acetyl-chito-oligosaccharides can be adapted. This
method typically employs a reversed-phase or amino column.

Workflow for HPLC Method Development:
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Sample and Standard Preparation

Grepare standard solutions of Chitotriose trihydrochloride in mobile phase A (e.g., 1 mg/mLD

Y

Gissolve sample in mobile phase A to a similar concentration]

Y

Gilter all solutions through a 0.45 pm syringe filter.]

HPLC Analysis
Y

unilibrate HPLC system with the initial mobile phase]

Y

Enject 20 pL of the sample/standard solution]

Y

Gun a gradient elution to separate components]

Y

Getect eluting compounds using a UV detector at ~205 nm]

Data Analysis

Y

Entegrate the peak area of Chitotriose]

Y

E:alculate purity based on the area percentage of the main peak]

Click to download full resolution via product page

Caption: General workflow for HPLC purity analysis of Chitotriose trihydrochloride.
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Detailed HPLC Parameters (Adapted from N-acetyl-chito-oligosaccharides analysis)[6]:

Column: Reversed-phase C18 (e.g., LiChrospher 100 NH2, 5 um, 4 x 250 mm) or a suitable
amino column.[6]

e Mobile Phase:
o A:0.1% Acetic Acid in Water
o B: Acetonitrile

o Gradient: A linear gradient, for example, from 20% B to 40% B over 60 minutes, can be a
starting point for method development.[6]

e Flow Rate: 1.0 mL/min.[6]
e Injection Volume: 20 pL.[6]
o Detection: UV absorbance at 205 nm.[6]

o Column Temperature: Ambient or controlled at 25°C.

Purity and Identity Confirmation by Quantitative Nuclear
Magnetic Resonance (QNMR) Spectroscopy

gNMR is an absolute quantification method that can be used to determine the purity of
Chitotriose trihydrochloride without a specific reference standard of the same compound.

Workflow for gNMR Analysis:
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Sample Preparation

Gccurately weigh Chitotriose trihydrochloride and a certified internal standard (e.g., maleic acida

!

[Dissolve the mixture in a known volume of deuterated solvent (e.g., DzO).]

El'ransfer the solution to an NMR tube]

NMR DatalAcquisition

[Set up NMR spectrometer with quantitative parameters (e.g., long relaxation delayD

chuire 1H NMR spectrum]

Data Processing and Calculation

E’rocess the spectrum (phasing, baseline correction)]

!

Gtegrate a well-resolved signal from the analyte and the internal standarta

!

[Calculate purity using the integral values, molecular weights, and number of protons]

Click to download full resolution via product page

Caption: Workflow for quantitative NMR (QNMR) analysis.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b12420981?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Key gNMR Parameters:

Solvent: Deuterium oxide (D20) is suitable due to the compound's water solubility.

 Internal Standard: A certified reference material with sharp, well-resolved signals that do not
overlap with the analyte's signals is required. Maleic acid or dimethyl sulfone are potential
candidates.[7][8]

o Relaxation Delay (d1): This should be at least 5 times the longest T1 relaxation time of the
signals of interest to ensure full magnetization recovery. This is a critical parameter for
accurate quantification.

e Pulse Angle: A 90° pulse is typically used.

o Data Processing: Careful phasing and baseline correction are essential for accurate
integration.

Biological Activity and Signaling Pathways

Chitotriose trihydrochloride is biologically active and can modulate various cellular
processes, particularly those related to the immune system and gut microbiota.

Immunomodulatory Effects and Signaling Pathways

Chitooligosaccharides, including chitotriose, are recognized by pattern recognition receptors
(PRRs) on immune cells, such as macrophages and dendritic cells. This recognition triggers
downstream signaling cascades that lead to the production of cytokines and other inflammatory
mediators.

Toll-like Receptor (TLR) Signaling:

Chitooligosaccharides have been shown to interact with TLR2 and TLR4.[9] This interaction
can modulate the inflammatory response, for instance, by inhibiting the lipopolysaccharide
(LPS)-induced inflammatory cascade. The binding of chitotriose to these receptors can
interfere with the dimerization of TLRs and the recruitment of adaptor proteins like MyD88,
ultimately leading to the downregulation of the NF-kB signaling pathway and reduced
expression of pro-inflammatory cytokines such as TNF-a and 1L-6.[9]
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Caption: Simplified TLR signaling pathway modulated by Chitotriose.

Modulation of Gut Microbiota

Chitooligosaccharides are considered prebiotics as they can be utilized by gut bacteria, leading
to shifts in the microbial composition and the production of short-chain fatty acids (SCFAS).

Experimental Workflow for Gut Microbiota Modulation Studies:

An in vivo study to assess the impact of Chitotriose trihydrochloride on gut microbiota
typically involves the following steps:
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(Animal Acclimatization)

!

Gandomly assign animals to control and treatment groups)

!

deinister Chitotriose trihydrochloride orally to the treatment group)

!

(Collect fecal samples at baseline and throughout the study)

!

(Extract microbial DNA from fecal samples)

!

Gerform 16S rRNA gene sequencing)

!

Gnalyze sequencing data to determine microbial composition and diversity)

Click to download full resolution via product page
Caption: Workflow for an in vivo gut microbiota modulation study.

Studies have shown that chitooligosaccharides can increase the abundance of beneficial
bacteria like Bifidobacterium and Lactobacillus while potentially reducing the populations of
pathogenic bacteria.[10][11]

Antifungal Activity
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Chitotriose and other chitooligosaccharides exhibit antifungal properties, particularly against
opportunistic pathogens like Candida albicans. The proposed mechanism involves the
disruption of the fungal cell wall and membrane integrity. The cationic nature of the
glucosamine units is thought to interact with negatively charged components of the fungal cell
surface, leading to increased permeability and ultimately cell death.[12][13] Recent research
also suggests that chitosan can inhibit the expression of genes in the SAGA complex, which is
crucial for maintaining cell surface integrity in C. albicans.[12][14]

Workflow for Antifungal Susceptibility Testing:

Grepare a standardized inoculum of the fungal strain (e.g., Candida albicans)) Grepare serial dilutions of Chitotriose trihydrochloride in a suitable broth medium)

\ /

Gnoculate the diluted Chitotriose solutions with the fungal suspension)

Y

(ncubate the microplates under appropriate conditions (e.g., 37°C for 24-48 hours))

/

Getermine the Minimum Inhibitory Concentration (MIC) by observing the lowest concentration with no visible growth)

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Chitotriose.

Conclusion

Chitotriose trihydrochloride is a valuable and well-defined chemical entity for research into
the diverse biological activities of chitooligosaccharides. Its water solubility and defined
molecular weight facilitate precise and reproducible experimental designs. The
immunomodulatory, prebiotic, and antifungal properties of Chitotriose trihydrochloride
underscore its potential for the development of novel therapeutics and functional foods. Further
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research is warranted to fully elucidate its mechanisms of action and to establish detailed
stability and solubility profiles, which will be critical for its translation into clinical and
commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trihydrochloride-chemical-properties-and-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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